Cas no 1206980-28-0 (2-Chloro-5-(difluoromethoxy)pyridine)

• Product Name: 2-Chloro-5-(difluoromethoxy)pyridine
• CAS No: 1206980-28-0
• MF: C₆H₄ClF₂NO
• MW: 179.551867485046
• MDL: MFCD13185849
• CID: 1091648
• Update Time: 2025-05-19

2-Chloro-5-(difluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-5-(difluoromethoxy)pyridine
• GNBOJOIPODQJBW-UHFFFAOYSA-N
• 5-difluoromethoxy-2-chloro-pyridine
• NE15690
• AK145631
• Pyridine, 2-chloro-5-(difluoromethoxy)-
• ST2404330

• MDL： MFCD13185849
• Inchi： 1S/C6H4ClF2NO/c7-5-2-1-4(3-10-5)11-6(8)9/h1-3,6H
• InChI Key： GNBOJOIPODQJBW-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=N1)OC(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 125
• XLogP3: 2.7
• Topological Polar Surface Area: 22.1

2-Chloro-5-(difluoromethoxy)pyridine Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P261-P280-P305+P351+P338
• Storage Condition：Inert atmosphere,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 2-halopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines 2-halopyridines

Additional information on 2-Chloro-5-(difluoromethoxy)pyridine

2-Chloro-5-(difluoromethoxy)pyridine: A Comprehensive Overview

2-Chloro-5-(difluoromethoxy)pyridine (CAS No. 1206980-28-0) is a heterocyclic compound with significant applications in the fields of organic synthesis, pharmaceuticals, and agrochemicals. This compound belongs to the pyridine family, which is a six-membered aromatic ring containing one nitrogen atom. The presence of a chlorine atom at position 2 and a difluoromethoxy group at position 5 introduces unique electronic and steric properties, making it a valuable building block in various chemical reactions.

The difluoromethoxy group attached to the pyridine ring enhances the compound's stability and reactivity. This functional group is known for its ability to modulate the electronic environment of the molecule, which is crucial in many synthetic pathways. Recent studies have highlighted the role of 2-Chloro-5-(difluoromethoxy)pyridine in the development of novel insecticides and herbicides. Its ability to inhibit key enzymes in pest metabolism has made it a promising candidate in agricultural chemistry.

In terms of synthesis, 2-Chloro-5-(difluoromethoxy)pyridine can be prepared through various methods, including nucleophilic substitution and coupling reactions. The choice of synthesis route depends on the availability of starting materials and the desired purity of the final product. Researchers have recently explored green chemistry approaches to synthesize this compound, reducing environmental impact while maintaining high yields.

The pyridine ring in this compound plays a pivotal role in its reactivity. The nitrogen atom imparts basicity, which can be exploited in various catalytic reactions. Additionally, the presence of electron-withdrawing groups like chlorine and difluoromethoxy enhances the electrophilic character of the ring, making it susceptible to nucleophilic attacks. This property has been leveraged in the development of new drug delivery systems and materials science applications.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure of 2-Chloro-5-(difluoromethoxy)pyridine. Quantum mechanical calculations have revealed that the molecule exhibits significant conjugation across its aromatic system, contributing to its stability and reactivity. These findings have been instrumental in designing more efficient synthetic routes and predicting the behavior of similar compounds in different chemical environments.

In conclusion, 2-Chloro-5-(difluoromethoxy)pyridine (CAS No. 1206980-28-0) is a versatile compound with wide-ranging applications across multiple disciplines. Its unique structural features and reactivity make it an invaluable tool in modern chemical research. As ongoing studies continue to uncover new potential uses for this compound, its significance in both academic and industrial settings is expected to grow further.